3-Ohacn

• CAS No.: 51872-53-8
• Molecular Formula: C20H31NO
• Molecular Weight: 301.5 g/mol
• IUPAC Name: (3R,5S,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carbonitrile
• InChI: InChI=1S/C20H31NO/c1-19-9-7-15(22)11-13(19)3-5-16-17-6-4-14(12-21)20(17,2)10-8-18(16)19/h13-18,22H,3-11H2,1-2H3/t13-,14+,15+,16-,17-,18-,19-,20+/m0/s1
• InChI Key: DVTDUTYENPZLFP-YBXIWKLVSA-N
• SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4C#N)C)O
• Isomeric SMILES: C[C@]12CC[C@H](C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4C#N)C)O
• Synonyms: 3-hydroxy-5-androstane-17-carbonitrile; 3-OHACN

Description

3-Hydroxy-2-octanone (3-OHACN), also known as 3-hydroxyoctan-2-one, is an aliphatic hydroxyketone with the molecular formula C₈H₁₆O₂ (IUPAC name: 3-hydroxyoctan-2-one). It features a hydroxyl group at the C3 position and a ketone group at the C2 position of an eight-carbon chain. This compound is primarily utilized in the flavor and fragrance industries due to its role in imparting creamy, buttery, or fruity notes .

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Functional Comparison of 3-OHACN with Analogs

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Key Applications
3-OHACN	C₈H₁₆O₂	144.21	~220–230	Flavors, fragrances
3-Hydroxy-2-butanone	C₄H₈O₂	88.11	~148	Dairy flavors
3-Hydroxy-2-decanone	C₁₀H₂₀O₂	172.27	~260–270	Long-lasting perfumes
2,3-Butanedione	C₄H₆O₂	86.09	~88	Buttery flavors

Table 2: Analytical Techniques for Differentiation

Technique	Application	Example Differentiation (3-OHACN vs. Diacetyl)
IR Spectroscopy	Identifies functional groups (C=O, -OH)	3-OHACN: Broad O-H stretch (~3200 cm⁻¹)
¹³C NMR	Assigns carbon environments	Diacetyl: Two carbonyl signals (~200 ppm)
GC-MS	Determines volatility and molecular weight	3-OHACN: Higher retention time due to MW

Research Findings

• Flavor Potency : 3-OHACN’s longer carbon chain provides a milder flavor compared to diacetyl, making it suitable for subtle formulations .
• Thermal Stability : 3-OHACN degrades at higher temperatures (~250°C), limiting its use in high-heat food processing compared to acetoin .
• Synthetic Routes : 3-OHACN is synthesized via microbial fermentation (e.g., Saccharomyces cerevisiae), whereas diacetyl is often produced through chemical oxidation .